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Cat. No.: B078350 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Copper(II) iodate, Cu(IO₃)₂, is an inorganic salt of moderate solubility that serves as a valuable

resource in various chemical analyses.[1] Its preparation and the subsequent creation of a

saturated or standard solution are fundamental procedures in analytical chemistry, often utilized

in experiments involving solubility equilibria and iodometric titrations.[1][2][3] This document

provides a detailed protocol for the synthesis of solid copper(II) iodate and the subsequent

preparation of a standard aqueous solution.

Quantitative Data Summary
A summary of the key quantitative data for copper(II) iodate is presented in the table below for

easy reference.
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Property Value Reference

Chemical Formula Cu(IO₃)₂ [4]

Molecular Weight 413.35 g/mol [4]

Appearance Green powder [4]

Solubility in Water 1.36 g/L [4]

Solubility Product (Ksp) Approximately 7.9 x 10⁻⁸ [4]

Molar Solubility 2.7 x 10⁻³ M [5]

Experimental Protocols
This section details the step-by-step procedures for the synthesis of copper(II) iodate

precipitate and the preparation of a standard solution.

3.1. Materials and Reagents

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium iodate (KIO₃)

Deionized water

Beakers

Graduated cylinders

Stirring rod

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Volumetric flasks

Analytical balance
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3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[6][7][8]

Handle all chemicals in a well-ventilated area or a fume hood to avoid inhalation of dust.[6][8]

Avoid contact with skin and eyes.[6][7] In case of contact, rinse thoroughly with water.

Dispose of all chemical waste according to institutional and local environmental regulations.

[6][9]

3.3. Protocol 1: Synthesis of Copper(II) Iodate Precipitate

This protocol is adapted from established precipitation methods.[4][10][11]

Prepare Reactant Solutions:

Accurately weigh 2.50 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) and dissolve it

in 100 mL of deionized water in a 250 mL beaker.

In a separate 250 mL beaker, accurately weigh 4.28 g of potassium iodate (KIO₃) and

dissolve it in 100 mL of deionized water. A slight excess of potassium iodate is used to

ensure complete precipitation of the copper ions.[1]

Precipitation:

Slowly add the copper(II) sulfate solution to the potassium iodate solution while

continuously stirring with a glass rod. A green precipitate of copper(II) iodate will form.[4]

Isolation and Washing of the Precipitate:

Allow the precipitate to settle.

Set up a filtration apparatus.

Carefully decant the supernatant liquid and then transfer the precipitate to the filter paper.
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Wash the precipitate with several small portions of deionized water to remove any soluble

impurities.[4][11]

Drying the Precipitate:

Carefully transfer the filter paper with the precipitate to a watch glass.

Dry the precipitate in a drying oven at a low temperature (e.g., 60-80 °C) until a constant

weight is achieved.

Store the dried copper(II) iodate powder in a desiccator.

3.4. Protocol 2: Preparation of a Standard Saturated Copper(II) Iodate Solution

This protocol describes the preparation of a saturated solution, which will have a concentration

determined by the molar solubility of copper(II) iodate.

Prepare the Saturated Solution:

Add approximately 1 g of the synthesized and dried copper(II) iodate solid to a 250 mL

beaker.

Add 100 mL of deionized water to the beaker.

Stir the mixture vigorously for an extended period (e.g., 15-20 minutes) to ensure the

solution becomes saturated. The presence of undissolved solid at the bottom indicates

that the solution is saturated.[12]

Clarify the Solution:

Allow the undissolved solid to settle completely.

Carefully decant or filter the supernatant saturated solution into a clean, dry beaker,

ensuring no solid particles are transferred.[11]

Standardization (Optional but Recommended):
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The concentration of the saturated copper(II) iodate solution can be determined

experimentally through iodometric titration.[1][2][3] This involves reacting the iodate ions in

a known volume of the solution with excess potassium iodide in an acidic medium to

liberate iodine, which is then titrated with a standardized sodium thiosulfate solution.[1][13]

[14]

Diagrams
The following diagrams illustrate the key processes described in this application note.

Caption: Experimental workflow for the synthesis of copper(II) iodate and preparation of a

standard solution.

Caption: Logical relationships in the formation and dissolution of copper(II) iodate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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